Cas no 2227678-93-3 (2,4-dichloro-5-(2S)-oxiran-2-ylpyridine)

• Product Name: 2,4-dichloro-5-(2S)-oxiran-2-ylpyridine
• CAS No: 2227678-93-3
• MF: C₇H₅Cl₂NO
• MW: 190.026699781418
• CID: 6212570
• PubChem ID: 165708065
• Update Time: 2025-06-12

2,4-dichloro-5-(2S)-oxiran-2-ylpyridine Chemical and Physical Properties

Names and Identifiers

• 2,4-dichloro-5-(2S)-oxiran-2-ylpyridine
• 2227678-93-3
• 2,4-dichloro-5-[(2S)-oxiran-2-yl]pyridine
• EN300-1979506

• Inchi： 1S/C7H5Cl2NO/c8-5-1-7(9)10-2-4(5)6-3-11-6/h1-2,6H,3H2/t6-/m1/s1
• InChI Key： NQSVLHPLOGPPOS-ZCFIWIBFSA-N
• SMILES： ClC1C=C(N=CC=1[C@H]1CO1)Cl

Computed Properties

• Exact Mass: 188.9748192g/mol
• Monoisotopic Mass: 188.9748192g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 25.4Ų

Additional information on 2,4-dichloro-5-(2S)-oxiran-2-ylpyridine

Comprehensive Overview of 2,4-Dichloro-5-(2S)-Oxiran-2-ylpyridine (CAS No. 2227678-93-3): Properties, Applications, and Industry Insights

2,4-Dichloro-5-(2S)-oxiran-2-ylpyridine (CAS No. 2227678-93-3) is a specialized epoxide-containing pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique chiral oxirane moiety and dichloropyridine backbone, serves as a versatile building block for the synthesis of biologically active molecules. Its molecular structure combines the reactivity of an epoxide ring with the aromatic properties of a halogenated pyridine, making it particularly valuable for stereoselective synthesis in drug discovery programs.

Recent studies highlight the growing demand for chiral intermediates like 2,4-dichloro-5-(2S)-oxiran-2-ylpyridine in the development of targeted therapies and crop protection agents. The compound's CAS No. 2227678-93-3 frequently appears in patent literature related to kinase inhibitors and antifungal formulations, reflecting its importance in addressing current challenges such as antimicrobial resistance and precision agriculture. Researchers particularly value its ability to introduce three-dimensional complexity into molecular architectures, a key requirement for modern fragment-based drug design.

The synthesis of 2,4-dichloro-5-(2S)-oxiran-2-ylpyridine typically involves asymmetric epoxidation of corresponding vinylpyridine precursors, with the (2S) configuration being crucial for its biological activity. Analytical characterization by HPLC-MS and chiral chromatography confirms the high enantiomeric purity (>98% ee) required for pharmaceutical applications. Stability studies demonstrate that the oxirane-pyridine hybrid remains stable under inert atmospheres but requires protection from nucleophilic reagents during storage and handling.

In pharmaceutical applications, this epoxide intermediate has shown exceptional utility in constructing heterocyclic scaffolds for protein-protein interaction inhibitors. Its dichloropyridine moiety facilitates cross-coupling reactions, while the oxirane ring enables regioselective ring-opening by various nucleophiles. These properties align with current industry trends toward covalent drug discovery, where researchers increasingly seek electrophilic warheads that can form reversible bonds with biological targets.

From an environmental perspective, the biodegradation profile of CAS 2227678-93-3 has become a focus area, particularly for agrochemical applications. Recent green chemistry initiatives have driven the development of catalytic asymmetric synthesis methods that reduce waste generation during production. The compound's structure-activity relationship (SAR) in various biological systems continues to be explored, with particular interest in its potential metabolite pathways and environmental fate.

The commercial availability of 2,4-dichloro-5-(2S)-oxiran-2-ylpyridine has expanded significantly, with suppliers offering custom scale-up synthesis services from milligram to kilogram quantities. Quality control specifications typically include rigorous testing for residual solvents, heavy metal content, and enantiomeric excess, reflecting the compound's use in GMP-compliant manufacturing. Storage recommendations emphasize protection from moisture at controlled temperatures (-20°C) to maintain the integrity of the epoxide functionality.

Emerging research directions for this chiral building block include its incorporation into PROTAC molecules (proteolysis-targeting chimeras) and covalent fragment libraries for high-throughput screening. The compound's structural features make it particularly suitable for addressing undruggable targets in oncology and neurodegenerative diseases. These applications position CAS 2227678-93-3 at the forefront of contemporary medicinal chemistry innovation.

Regulatory considerations for 2,4-dichloro-5-(2S)-oxiran-2-ylpyridine vary by jurisdiction, with most countries requiring proper safety data sheets (SDS) for laboratory use. The compound's handling precautions typically include standard personal protective equipment (PPE) for laboratory chemicals, with particular attention to avoiding skin contact due to potential sensitization properties. Proper waste disposal methods should follow institutional guidelines for organic synthetic intermediates.

Future prospects for this specialty chemical appear promising, with market analysts predicting increased demand driven by bioconjugation technologies and next-generation agrochemicals. The unique combination of reactivity and stereochemical control offered by 2,4-dichloro-5-(2S)-oxiran-2-ylpyridine ensures its continued relevance in cutting-edge research across multiple disciplines, from chemical biology to materials science.